
Application Notes and Protocols for S-(2-
oxopentadecyl)-CoA

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Coenzyme A, S-(2-

oxopentadecyl)-

Cat. No.: B1202506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
S-(2-oxopentadecyl)-CoA is a synthetic, non-hydrolyzable analog of myristoyl-CoA, the

activated form of the 14-carbon saturated fatty acid, myristic acid.[1] Its key structural feature is

the replacement of the labile thioester bond with a stable thioether linkage, rendering it

resistant to enzymatic cleavage by acyltransferases.[1] This property makes S-(2-

oxopentadecyl)-CoA an invaluable tool for studying enzymes that utilize myristoyl-CoA as a

substrate, most notably N-myristoyltransferase (NMT).

NMT is a crucial enzyme that catalyzes the attachment of a myristoyl group to the N-terminal

glycine of a wide range of cellular proteins. This co-translational and post-translational

modification, known as N-myristoylation, is vital for protein localization, signal transduction, and

the structural integrity of proteins. Consequently, NMT has emerged as a promising therapeutic

target for various diseases, including cancer, and infectious diseases caused by fungi and

viruses.

These application notes provide detailed information on the handling, storage, and

experimental use of S-(2-oxopentadecyl)-CoA as a potent and specific inhibitor of N-

myristoyltransferase.
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Chemical and Physical Properties
Property Value Reference

Molecular Formula C36H64N7O17P3S [1]

Molecular Weight 991.9 g/mol [1]

IUPAC Name

[[(2R,3S,4R,5R)-5-(6-

aminopurin-9-yl)-4-hydroxy-3-

phosphonooxyoxolan-2-

yl]methoxy-hydroxyphosphoryl]

[3-hydroxy-2,2-dimethyl-4-oxo-

4-[[3-oxo-3-[2-(2-

oxopentadecylsulfanyl)ethylam

ino]propyl]amino]butyl]

hydrogen phosphate

[1]

Appearance
White to off-white powder

(presumed)
General knowledge

Purity
>95% (typical for research-

grade compounds)
General knowledge

Handling and Storage
Proper handling and storage of S-(2-oxopentadecyl)-CoA are critical to maintain its integrity

and ensure experimental reproducibility. While specific stability data for S-(2-oxopentadecyl)-

CoA is not extensively published, the following recommendations are based on best practices

for handling similar long-chain fatty acyl-CoA analogs.

1. Storage:

Long-term Storage (Powder): The lyophilized powder should be stored at -20°C or below in a

tightly sealed, desiccated container. Under these conditions, the compound is expected to be

stable for at least one year.

Short-term Storage (Solution): Aqueous solutions of S-(2-oxopentadecyl)-CoA are not

recommended for long-term storage due to the potential for hydrolysis of the phosphate

groups, although the thioether bond is stable. It is advisable to prepare aqueous solutions
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fresh for each experiment. If short-term storage is necessary, store at -20°C for no longer

than a few days.

2. Reconstitution:

Solubility: S-(2-oxopentadecyl)-CoA is soluble in aqueous buffers. For other acyl-CoAs,

solubility in water is reported to be up to 50 mg/mL. Solubility can be enhanced by gentle

warming and sonication. It is also soluble in mixtures of chloroform:methanol:water (e.g.,

80:20:2 v/v/v).

Preparation of Stock Solutions:

Allow the vial of S-(2-oxopentadecyl)-CoA powder to equilibrate to room temperature

before opening to prevent condensation.

Weigh the desired amount of powder in a sterile microcentrifuge tube.

Add the appropriate volume of sterile, nuclease-free water or a suitable buffer (e.g., 50

mM HEPES, pH 7.4) to achieve the desired stock concentration.

Vortex briefly to mix. If necessary, sonicate in a water bath for a few minutes to aid

dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

3. Safety Precautions:

As with any chemical reagent, standard laboratory safety practices should be followed. Wear

appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves.

Avoid inhalation of the powder and contact with skin and eyes. In case of contact, wash the

affected area thoroughly with water.

Consult the Material Safety Data Sheet (MSDS) for the specific product for detailed safety

information. If a specific MSDS is not available, handle with the caution appropriate for a

novel chemical substance.
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Application: Inhibition of N-Myristoyltransferase
(NMT)
S-(2-oxopentadecyl)-CoA is a potent competitive inhibitor of N-myristoyltransferase. It binds to

the myristoyl-CoA binding site of the enzyme, preventing the binding of the natural substrate

and subsequent myristoylation of target proteins.

Quantitative Data: NMT Inhibition
The inhibitory potency of S-(2-oxopentadecyl)-CoA against NMT has been determined in

various studies.

Enzyme Source Assay Type
Inhibitor
Dissociation
Constant (Ki)

Reference

Human NMT1 In vitro enzyme assay 24 nM [2]

Not Specified Not Specified 14.7 ± 2.2 nM

Signaling Pathway Diagram
The following diagram illustrates the mechanism of NMT inhibition by S-(2-oxopentadecyl)-

CoA.
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Normal N-Myristoylation Pathway

Inhibition by S-(2-oxopentadecyl)-CoA
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S-(2-oxopentadecyl)-CoA

 Competitively binds
Inhibition of

N-Myristoylation
 Prevents

Disrupted Protein Function
 Results in

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Reagents:
- NMT Enzyme

- S-(2-oxopentadecyl)-CoA (Inhibitor)
- [3H]Myristoyl-CoA
- Peptide Substrate

- Assay Buffer

Set up Reaction Mixtures:
- Add Assay Buffer, NMT, and Inhibitor (or vehicle)

- Pre-incubate

Initiate Reaction:
- Add [3H]Myristoyl-CoA and Peptide Substrate

Incubate at 30°C for 30 min

Stop Reaction:
- Spot reaction mixture onto P81 filter paper

Wash Filters:
- Wash with Stop Solution to remove unbound [3H]Myristoyl-CoA

Quantify:
- Place filters in scintillation vials with cocktail

- Measure radioactivity using a scintillation counter

Analyze Data:
- Determine % inhibition and calculate IC50/Ki

End
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Start

Prepare Reagents:
- NMT Enzyme

- S-(2-oxopentadecyl)-CoA (Inhibitor)
- [3H]Myristoyl-CoA

- Biotinylated Peptide Substrate
- SPA Beads

Set up Reaction Mixtures:
- Add Assay Buffer, NMT, Inhibitor, [3H]Myristoyl-CoA, and Biotinylated Peptide

Incubate at 30°C for 30 min

Stop Reaction and Capture:
- Add Stop Solution and Streptavidin-SPA beads

Incubate for 30 min to allow capture

Centrifuge plate to pellet beads

Read Plate:
- Measure scintillation signal in a microplate counter

Analyze Data:
- Determine % inhibition and calculate IC50/Ki

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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